Cas no 1414885-15-6 (2-azaspiro[3.4]octane;hydrochloride)

2-Azaspiro[3.4]octane hydrochloride is a bicyclic amine compound featuring a spirocyclic structure, which confers unique steric and electronic properties. The hydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and drug discovery. Its rigid spiro scaffold is valuable for designing conformationally constrained pharmacophores, potentially improving binding affinity and selectivity in target interactions. The compound serves as a versatile intermediate for the synthesis of heterocyclic compounds, particularly in the development of CNS-active agents and enzyme inhibitors. Its well-defined structure and high purity ensure reproducibility in research and industrial applications. Handling should follow standard safety protocols for amine hydrochlorides.
2-azaspiro[3.4]octane;hydrochloride structure
1414885-15-6 structure
Product Name:2-azaspiro[3.4]octane;hydrochloride
CAS No:1414885-15-6
MF:C7H14ClN
MW:147.645761013031
CID:4597491
PubChem ID:75481539
Update Time:2025-06-21

2-azaspiro[3.4]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-azaspiro[3.4]octane hydrochloride
    • 2-azaspiro[3.4]octane hcl
    • 2-azaspiro[3.4]octane;hydrochloride
    • 2-azaspiro[3,4]octane hydrochloride
    • 2-Aza-spiro[3.4]octane hydrochloride
    • SB50864
    • F13380
    • A919777
    • DB-149332
    • MFCD27500966
    • EN300-155135
    • HGTKRTFHRJSJLP-UHFFFAOYSA-N
    • 2-azaspiro[3.4]octanehydrochloride
    • 1414885-15-6
    • SCHEMBL15772347
    • AKOS026727366
    • CS-0138593
    • AS-47344
    • F8880-6988
    • Inchi: 1S/C7H13N.ClH/c1-2-4-7(3-1)5-8-6-7;/h8H,1-6H2;1H
    • InChI Key: HGTKRTFHRJSJLP-UHFFFAOYSA-N
    • SMILES: Cl.N1CC2(C1)CCCC2

Computed Properties

  • Exact Mass: 147.0814771g/mol
  • Monoisotopic Mass: 147.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 86.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

2-azaspiro[3.4]octane;hydrochloride Pricemore >>

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